Methyl 2-cyano-3,4-dimethoxyphenylcarbamate

• Molecular Formula: C11H12N2O4
• Molecular Weight: 236.22 g/mol
• IUPAC Name: methyl N-(2-cyano-3,4-dimethoxyphenyl)carbamate
• InChI: InChI=1S/C11H12N2O4/c1-15-9-5-4-8(13-11(14)17-3)7(6-12)10(9)16-2/h4-5H,1-3H3,(H,13,14)
• InChI Key: CWPQIWIJUIVBLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)NC(=O)OC)C#N)OC

Description

Methyl 2-cyano-3,4-dimethoxyphenylcarbamate is a useful research compound. Its molecular formula is C11H12N2O4 and its molecular weight is 236.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl chloroformate (18.6 g, 19.7 mmol) was added to a suspension of K2CO3 (2.71 g, 19.6 mmol) and 2-amino-5,6-dimethoxybenzonitrile (7.0 g, 39.3 mmol) in 70 ml of CHCl3. The resulting mixture was heated at reflux for 2 hours before using filtered and evaporated to a residual solid. Recrystallization of the crude material from MeOH yielded 4.64 g (50.2% of product in good purity.